molecular formula C10H11BN2O4 B8717955 2-Ethoxycarbonylimidazo[1,2-a]pyridine-6-boronic acid

2-Ethoxycarbonylimidazo[1,2-a]pyridine-6-boronic acid

Cat. No.: B8717955
M. Wt: 234.02 g/mol
InChI Key: WPYARICQAJZDQZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Ethoxycarbonylimidazo[1,2-a]pyridine-6-boronic acid is a useful research compound. Its molecular formula is C10H11BN2O4 and its molecular weight is 234.02 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H11BN2O4

Molecular Weight

234.02 g/mol

IUPAC Name

(2-ethoxycarbonylimidazo[1,2-a]pyridin-6-yl)boronic acid

InChI

InChI=1S/C10H11BN2O4/c1-2-17-10(14)8-6-13-5-7(11(15)16)3-4-9(13)12-8/h3-6,15-16H,2H2,1H3

InChI Key

WPYARICQAJZDQZ-UHFFFAOYSA-N

Canonical SMILES

B(C1=CN2C=C(N=C2C=C1)C(=O)OCC)(O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2.5 g of 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine in 50 mL of 1,2-dimethoxyethane are added 2.14 mL of ethyl 3-bromo-2-oxopropionate. The reaction mixture is stirred for 3.5 hours at 25° C., 50 mL of ethanol are then added and the resulting mixture is refluxed for 16 hours. The reaction mixture is cooled and concentrated to dryness. The residue is suspended in 100 mL of water at 0° C. and treated, while stirring vigorously, with solid sodium carbonate until a pH of 8-9 is obtained. The precipitate is filtered off by suction and washed with 100 mL of water at 0° C. and then dissolved in 150 mL of methanol. The solution is dried over magnesium sulfate, filtered, concentrated and dried under vacuum to give 2.36 g of 2-ethoxycarbonylimidazo[1,2-a]pyridine-6-boronic acid in the form of a cream-coloured solid.
Quantity
2.5 g
Type
reactant
Reaction Step One
Quantity
2.14 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step Two

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